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Compound of Interest

Compound Name: MAC13772

Cat. No.: B1586005 Get Quote

A deep dive into the performance and mechanisms of MAC13772 against other emerging

antibacterial agents reveals a promising new avenue in the fight against antimicrobial

resistance. This guide provides a comprehensive comparison, supported by experimental data,

to aid researchers and drug developers in navigating the landscape of novel metabolic

inhibitors.

This report details the preclinical data of MAC13772, a potent inhibitor of biotin biosynthesis,

and benchmarks it against two other novel compounds, MAC168425 and MAC173979, which

target glycine metabolism and p-aminobenzoic acid (PABA) biosynthesis, respectively. All three

compounds were identified through a metabolite suppression screening approach, highlighting

the potential of targeting bacterial metabolic pathways under nutrient-limited conditions.

Performance Data Overview
The in vitro efficacy of MAC13772 and its comparator compounds was assessed through the

determination of their half-maximal effective concentration (EC50) and minimum inhibitory

concentration (MIC) against Escherichia coli. The data, summarized below, demonstrates the

potent activity of these compounds.
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Compound
Target
Pathway

Target Enzyme
EC50 (μM) vs.
E. coli

MIC (μM) vs. E.
coli

MAC13772
Biotin

Biosynthesis
BioA 0.5 1

MAC168425
Glycine

Metabolism
Not Specified 1.1 5

MAC173979
PABA

Biosynthesis
PabA/PabB 0.8 2.5

Mechanism of Action and Signaling Pathways
MAC13772 exerts its antibacterial effect by inhibiting BioA, a key enzyme in the biotin

biosynthesis pathway. This pathway is essential for the production of biotin, a vital cofactor for

several metabolic enzymes. The specific mechanism involves the hydrazine moiety of

MAC13772 forming an adduct with the pyridoxal phosphate (PLP) cofactor in the active site of

BioA, thereby inactivating the enzyme.[1][2]

MAC168425 was found to interfere with glycine metabolism. Its activity is suppressed by the

addition of glycine or L-threonine, which can be converted to glycine, suggesting that it targets

a key step in glycine production or utilization.

MAC173979 is a time-dependent inhibitor of PABA biosynthesis. PABA is a crucial precursor for

the synthesis of folate, which is essential for nucleotide synthesis. The inhibitory activity of

MAC173979 is suppressed by the addition of PABA or downstream metabolites of the folate

pathway.

Biotin Biosynthesis Pathway and MAC13772 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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